3-Hepten-2-one
3-Hepten-2-one
Natural occurence (neat): Roasted hazelnut, green pepper, and hops oil
, also known as butylideneacetone or fema 3400, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. has a caraway, grassy, and green taste.
, also known as butylideneacetone or fema 3400, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. has a caraway, grassy, and green taste.
Brand Name:
Vulcanchem
CAS No.:
1119-44-4
VCID:
VC20877818
InChI:
InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h5-6H,3-4H2,1-2H3/b6-5+
SMILES:
CCCC=CC(=O)C
Molecular Formula:
C7H12O
Molecular Weight:
112.17 g/mol
3-Hepten-2-one
CAS No.: 1119-44-4
Cat. No.: VC20877818
Molecular Formula: C7H12O
Molecular Weight: 112.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Natural occurence (neat): Roasted hazelnut, green pepper, and hops oil , also known as butylideneacetone or fema 3400, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. has a caraway, grassy, and green taste. |
|---|---|
| CAS No. | 1119-44-4 |
| Molecular Formula | C7H12O |
| Molecular Weight | 112.17 g/mol |
| IUPAC Name | (E)-hept-3-en-2-one |
| Standard InChI | InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h5-6H,3-4H2,1-2H3/b6-5+ |
| Standard InChI Key | JHHZQADGLDKIPM-AATRIKPKSA-N |
| Isomeric SMILES | CCC/C=C/C(=O)C |
| SMILES | CCCC=CC(=O)C |
| Canonical SMILES | CCCC=CC(=O)C |
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